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Compound of Interest

Compound Name: (Rac)-BRD0705

Cat. No.: B15619945

Get Quote

(Rac)-BRD0705 is a potent, orally active GSK3α inhibitor intended for research use only.[1][2]

[3] As with any active chemical compound, adherence to strict safety protocols is essential to

ensure the well-being of laboratory personnel and to maintain a safe research environment.

This guide provides detailed procedures for the safe handling, use, and disposal of (Rac)-
BRD0705.

Personal Protective Equipment (PPE)
The minimum personal protective equipment (PPE) required when handling (Rac)-BRD0705 is

outlined below. A risk assessment should be conducted to determine if additional protection is

necessary for specific procedures.[4][5]
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PPE Category Item Specification

Eye and Face Safety Glasses
ANSI Z87.1-compliant, with

side shields.[4][6]

Chemical Splash Goggles

Required when there is a risk

of splashing, such as when

preparing solutions or handling

larger quantities (>1 liter).[6]

Face Shield

To be worn over safety glasses

or goggles during procedures

with a high risk of splashing or

exothermic reactions.[4][7]

Hand Disposable Gloves

Nitrile gloves are the minimum

requirement for incidental

contact.[4] Double-gloving is

recommended for added

protection.

Chemically Resistant Gloves

For prolonged contact or when

handling concentrated

solutions, select gloves with

appropriate chemical

resistance. Consult

manufacturer's guides for

specific recommendations.[7]

Body Laboratory Coat

A flame-resistant lab coat is

required. Ensure it is fully

buttoned.[6]

Full-Length Pants
Trousers or skirts that cover

the entire leg are mandatory.

Closed-Toe Shoes

Footwear must cover the entire

foot; open-toed shoes are not

permitted in the laboratory.[6]
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Respiratory Fume Hood

All work with solid (powder)

(Rac)-BRD0705 and the

preparation of its solutions

should be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

vapors.

Respirator

If work cannot be conducted in

a fume hood, a NIOSH-

approved respirator may be

required. A formal respiratory

protection program must be in

place.[7]

Operational Plan: Step-by-Step Handling Protocol
This protocol details the safe handling of (Rac)-BRD0705 from receipt to experimental use.

1. Receiving and Unpacking:

Upon receipt, inspect the package for any signs of damage or leakage.

Transport the sealed container to the designated laboratory area.

Don the appropriate PPE (lab coat, safety glasses, and nitrile gloves) before opening the

secondary container.

(Rac)-BRD0705 is typically a solid.[8]

2. Storage:

Store the compound in a cool, dry, and well-ventilated area away from incompatible

materials.

For long-term storage as a powder, -20°C is recommended.[9]
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Solutions of the compound should be stored at -80°C for up to 6 months or -20°C for up to 1

month to prevent degradation.[2]

3. Preparation of Solutions:

All solution preparation must be performed within a certified chemical fume hood.

Before handling the solid compound, ensure all necessary equipment (balance, weigh paper,

spatula, solvent, volumetric flasks) is inside the fume hood.

Wear appropriate PPE, including double nitrile gloves.

(Rac)-BRD0705 is soluble in DMSO.[1][8][9]

Carefully weigh the desired amount of the powdered compound. Avoid creating dust.

Add the solvent to the solid and mix gently until fully dissolved. Sonication may be used to

aid dissolution.[1]

Clearly label the container with the compound name, concentration, solvent, date of

preparation, and appropriate hazard warnings.

4. Experimental Use:

Conduct all experiments involving (Rac)-BRD0705 in a well-ventilated area, preferably a

fume hood.

Ensure that all lab personnel in the vicinity are aware of the potential hazards.

Use disposable, plastic-backed absorbent pads on work surfaces to contain any potential

spills.[10]

Disposal Plan
Proper disposal of (Rac)-BRD0705 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:
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Treat all waste containing (Rac)-BRD0705 as hazardous chemical waste.[11]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

2. Types of Waste and Disposal Procedures:

Solid Waste:

Includes contaminated gloves, weigh paper, absorbent pads, and empty stock vials.

Place all solid waste in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste:

Includes unused solutions and contaminated solvents.

Collect all liquid waste in a sealed, leak-proof, and clearly labeled hazardous waste

container.

Do not pour any solutions containing (Rac)-BRD0705 down the drain.

Sharps Waste:

Needles and syringes used to handle solutions of (Rac)-BRD0705 must be disposed of in

a designated sharps container.

3. Final Disposal:

All hazardous waste must be disposed of through your institution's EHS-approved waste

management program.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Workflow for Safe Handling and Disposal of (Rac)-
BRD0705
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Caption: Workflow for handling and disposal of (Rac)-BRD0705.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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